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Compound of Interest

Compound Name: TX-1123

CAS No.: 157397-06-3

Cat. No.: B1202124

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro cytotoxicity of TX-1123,

a synthetic compound identified as a potent protein tyrosine kinase (PTK) inhibitor with

promising antitumor activity. This document summarizes key quantitative data, details

experimental methodologies for cytotoxicity assessment, and visualizes the compound's

mechanism of action through its effects on critical cellular signaling pathways.

Data Summary: Cytotoxicity of TX-1123 in Cancer
Cell Lines
The cytotoxic effects of TX-1123 have been evaluated against various cancer cell lines,

demonstrating its potential as an anti-cancer agent. The half-maximal inhibitory concentration

(IC50) values, a measure of the compound's potency in inhibiting cell growth by 50%, are

presented in the table below.
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Cell Line Cancer Type
Incubation Time
(hours)

IC50 (µM)

HepG2
Human Hepatocellular

Carcinoma
48 3.66[1]

HCT116
Human Colorectal

Carcinoma
48 39[1]

Rat Hepatocytes Normal Liver Cells 48 57[1]

Table 1: IC50 values of TX-1123 in various cell lines.

Experimental Protocols: Assessing In Vitro
Cytotoxicity
The determination of the cytotoxic effects of TX-1123 is typically performed using colorimetric

assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

This method provides a quantitative measure of cell viability.

MTT Assay Protocol
The MTT assay is a standard procedure to assess cell viability.[2][3][4][5] The protocol involves

the following key steps:

Cell Seeding: Cancer cells are seeded in a 96-well plate at a predetermined density and

allowed to adhere and grow for 24 hours.

Compound Treatment: The cells are then treated with various concentrations of TX-1123 and

incubated for a specified period, typically 48 hours.

MTT Addition: After the incubation period, an MTT solution (typically 5 mg/mL in PBS) is

added to each well.

Formazan Crystal Formation: The plate is incubated for another 2-4 hours, during which

metabolically active cells convert the yellow MTT into purple formazan crystals.
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Solubilization: The formazan crystals are dissolved by adding a solubilization solution, such

as dimethyl sulfoxide (DMSO).

Absorbance Measurement: The absorbance of the resulting purple solution is measured

using a microplate reader at a wavelength of 570-590 nm.

Data Analysis: The percentage of cell viability is calculated relative to untreated control cells,

and the IC50 value is determined by plotting cell viability against the concentration of TX-
1123.

Mechanism of Action: Inhibition of Protein Tyrosine
Kinases
TX-1123 exerts its cytotoxic effects through the inhibition of several protein tyrosine kinases

(PTKs), which are crucial enzymes in cellular signal transduction pathways that regulate cell

growth, proliferation, and survival.[1] The inhibitory activity of TX-1123 against key kinases is

summarized below:

Kinase Target IC50 (µM)

Src-K 2.2[1]

eEF2-K 3.2[1]

PKA 9.6[1]

PKC 320[1]

EGFR-k 320[1]

Table 2: Inhibitory activity of TX-1123 against various protein kinases.

The inhibition of these kinases disrupts downstream signaling cascades, leading to the

suppression of cancer cell proliferation and induction of apoptosis.

Visualizing the Mechanism of Action
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To illustrate the experimental workflow and the compound's impact on cellular signaling, the

following diagrams are provided.

Plate Setup Treatment MTT Assay Data Analysis

Seed Cancer Cells in 96-well Plate Allow 24h for Cell Adhesion Add Serial Dilutions of TX-1123 Incubate for 48 Hours Add MTT Solution Incubate for 4 Hours Add Solubilization Solution (DMSO) Read Absorbance at 570 nm Calculate % Cell Viability Determine IC50 Value

Click to download full resolution via product page

Experimental workflow for determining the in vitro cytotoxicity of TX-1123.

Inhibition of key signaling pathways by TX-1123 leading to reduced cell proliferation and

survival.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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